Cas no 1602386-00-4 (5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine)

• Product Name: 5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine
• CAS No: 1602386-00-4
• MF: C₈H₅F₃N₄O
• MW: 230.146711111069
• CID: 6153203
• PubChem ID: 114909264
• Update Time: 2025-10-31

5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine
• Z1763261038
• 1602386-00-4
• CPC38600
• EN300-7547558
• 5-[5-(Trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-amine

• Inchi： 1S/C8H5F3N4O/c9-8(10,11)4-1-2-5(13-3-4)6-14-7(12)15-16-6/h1-3H,(H2,12,15)
• InChI Key： PMRZPIOFJJFUSN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C2=NC(N)=NO2)C=C1)(F)F

Computed Properties

• Exact Mass: 230.04154528g/mol
• Monoisotopic Mass: 230.04154528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine

5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine: A Comprehensive Overview

The compound 5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine (CAS No. 1602386-00-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the trifluoromethyl group attached to the pyridine ring introduces unique electronic and steric properties, making this compound a valuable candidate for drug discovery and materials science.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The trifluoromethyl pyridine moiety in this compound is particularly interesting because it enhances the molecule's lipophilicity and stability, which are critical properties for drug candidates. Researchers have explored the potential of this compound as an inhibitor of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, followed by the formation of the oxadiazole ring using appropriate coupling reagents. This compound has been synthesized using both traditional organic synthesis methods and modern catalytic techniques, with a focus on improving yield and purity.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been evaluated for its ability to modulate cellular signaling pathways. For instance, studies have demonstrated that it can inhibit the activity of certain kinases involved in cell proliferation and apoptosis. This makes it a potential candidate for anti-cancer drug development. Additionally, its unique electronic properties make it a suitable candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and interaction with biological targets. For example, molecular docking studies have revealed that this compound can bind effectively to specific pockets on protein surfaces, suggesting its potential as a lead compound in drug design.

The toxicity profile of 5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine has also been investigated in preclinical studies. Initial results indicate that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further studies are required to fully understand its safety profile and long-term effects.

In conclusion, 5-(5-(Trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazol-3-amine (CAS No. 1602386-00-4) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in various scientific disciplines.